CHEMBL4444839

• Molecular Formula: C25H28N4O2S
• Molecular Weight: 448.6 g/mol
• InChI: InChI=1S/C25H28N4O2S/c1-19-4-10-24(11-5-19)32(30,31)29-16-15-26-13-2-3-20-6-8-21(9-7-20)23-17-22-12-14-27-25(22)28-18-23/h4-12,14,17-18,26,29H,2-3,13,15-16H2,1H3,(H,27,28)
• InChIKey: FCLXUXVQBWKOTM-UHFFFAOYSA-N

CHEMBL4444839 FLT3 Inhibitor: Differential Data for AML Procurement

CHEMBL4444839 is a synthetic small-molecule inhibitor of FMS-like tyrosine kinase 3 (FLT3) utilized in acute myeloid leukemia (AML) research [1]. It exhibits a molecular weight of 448.58 g/mol and a chemical formula of C25H28N4O2S [2]. This compound serves as a canonical FLT3 ligand in in silico drug discovery programs; comparative molecular dynamics simulations indicate that while it binds FLT3, it displays notable conformational instability at the active site relative to structurally optimized analogs [3].

Target FLT3-ITD mutant kinase biochemical studies

Workflow Kinase inhibition assays, SAR comparator studies

Context In silico ADMET prediction model compound (reported profile)

• [1] MedChemExpress. CHEMBL4444839 | FLT3 Inhibitor. Product Datasheet. CAS No. 2316841-82-2. View Source
• [2] TargetMol. CHEMBL4444839. Product Datasheet. Catalog No. T206813. View Source
• [3] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. View Source

CHEMBL4444839: Avoiding Class-Level Procurement Assumptions

Selection of a FLT3 inhibitor for lead optimization or assay development requires scrutiny of differential structural liabilities beyond target engagement. Comparative in silico profiling reveals that CHEMBL4444839 possesses a distinct chemotype with suboptimal metabolic and conformational stability relative to rationally designed derivatives [1]. Specifically, this compound is predicted to exhibit AMES toxicity (mutagenicity risk) and a substantially lower median lethal dose (LD50) compared to its fluorocyclobutane-modified analog [2]. Consequently, substituting CHEMBL4444839 with another FLT3-targeting compound without accounting for these quantifiable ADME-Tox and binding-mode deficits can confound structure-activity relationship (SAR) studies and misrepresent therapeutic windows in AML models.

Structural analogs among FLT3 inhibitors may exhibit substantially different biochemical potency; class-level interchangeability is not supported.

Predicted tolerability endpoints (AMES, MTD) can diverge significantly between closely related compounds, requiring compound-specific review.

Cross-study potency benchmarks versus clinical FLT3 agents do not transfer directly; assay conditions and comparator context must be verified.

• [1] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. View Source
• [2] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924v1.full. Figure 4, Section 3.4. View Source

CHEMBL4444839: Potency and Safety Comparisons

FLT3-ITD Potency vs. Structural Analog

In a comparative molecular docking study against the FLT3 kinase domain (PDB: 6JQR), CHEMBL4444839 demonstrates a lower binding affinity compared to the top-performing compound CHEMBL3403451. The calculated XP docking score for CHEMBL4444839 is reported within a range of −13.675 to −12.500 kcal/mol, whereas CHEMBL3403451 achieves the superior score of −13.675 kcal/mol [1]. Furthermore, the best-scoring analog of CHEMBL4444839 (featuring a fluorocyclobutane moiety) exhibited an enhanced docking score of more than 1 kcal/mol relative to CHEMBL3403451 [2].

FLT3-ITD IC50 vs. Analog

Head-to-head

CHEMBL4444839 IC50 = 2 nM
Analog CHEMBL4561847 IC50 = 0.324 nM
≈6.2-fold lower potency

Supports FLT3-ITD inhibition assay context; potency difference relevant for SAR interpretation

Recombinant FLT3-ITD mutant, biochemical assay

Evidence Dimension	XP Docking Score (Glide)
Target Compound Data	Range: −13.675 to −12.500 kcal/mol
Comparator Or Baseline	CHEMBL3403451: −13.675 kcal/mol
Quantified Difference	CHEMBL3403451 exhibits a more favorable (lower) energy score than CHEMBL4444839's reported range.
Conditions	In silico molecular docking using Glide XP on FLT3 PDB structure 6JQR.

Why This Matters

A suboptimal docking score relative to in-class alternatives indicates that CHEMBL4444839 is not the optimal starting point for affinity-driven medicinal chemistry campaigns without significant scaffold hopping.

• [1] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.2, Lines 211-216. View Source
• [2] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.3, Lines 229-231. View Source

AMES Toxicity vs. Fluorocyclobutane Analog

Comparative ADME-Tox predictions indicate that CHEMBL4444839 carries significant toxicological liabilities relative to its rationally designed analog. CHEMBL4444839 is assigned a toxicity class of 4 with a predicted LD50 of 420 mg/kg, whereas the fluorocyclobutane-modified analog is assigned toxicity class 6 with a predicted LD50 of 5500 mg/kg [1]. Crucially, CHEMBL4444839 is predicted to be AMES toxic, implying a mutagenicity risk, while the analog is predicted to be non-AMES toxic [2]. The maximum tolerated dose (MTD) for CHEMBL4444839 is also lower at 0.4 log mg/kg/day compared to 0.496 log mg/kg/day for the analog [3].

AMES Toxicity Prediction

In silico | Data to verify

CHEMBL4444839: predicted AMES toxic
Fluorocyclobutane analog: predicted non-AMES toxic

Reported in silico mutagenicity risk differentiation; requires experimental validation

Computational ADMET models

Evidence Dimension	Predicted Acute Toxicity (LD50)
Target Compound Data	420 mg/kg (Toxicity Class 4)
Comparator Or Baseline	CHEMBL4444839-Analog: 5500 mg/kg (Toxicity Class 6)
Quantified Difference	Analog exhibits a 13.1-fold higher predicted LD50.
Conditions	In silico prediction using ProTox-II and ADMETlab 2.0.

Why This Matters

The high predicted acute toxicity and positive AMES signal for CHEMBL4444839 limit its utility in extended in vivo efficacy studies and pose significant handling and safety concerns during procurement and laboratory use.

• [1] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4, Lines 239-240. View Source
• [2] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4, Lines 240-241. View Source
• [3] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4, Lines 242-243. View Source

Predicted MTD vs. Fluorocyclobutane Analog

Molecular dynamics simulations reveal that CHEMBL4444839 fails to adequately stabilize critical functional regions of the FLT3 kinase domain. In the Juxta Membrane (JM) loop (residues 579-594), CHEMBL4444839-analog exhibits reduced root mean square fluctuations (RMSF) compared to CHEMBL4444839, indicating enhanced stabilization crucial for FLT3 activation control [1]. Furthermore, at the ATP binding site (residues 616-664) and the active site (807-819), the analog stabilizes the region more effectively, while CHEMBL4444839 permits higher residue fluctuations [2].

Predicted MTD Comparison

In silico

CHEMBL4444839 MTD = 0.4 log(mol/kg)
Fluorocyclobutane analog MTD = 0.496 log(mol/kg)
24% lower predicted MTD

Reported predicted tolerability endpoint context; may inform dose-range finding considerations

Computational prediction; not experimental in vivo data

Evidence Dimension	RMSF (Protein Flexibility)
Target Compound Data	Higher RMSF in JM loop (579-594), ATP binding site (616-664), and active site (807-819).
Comparator Or Baseline	CHEMBL4444839-Analog: Reduced RMSF in JM loop, ATP binding site, and active site.
Quantified Difference	Qualitative reduction in fluctuations; exact values not provided in text but visualized in RMSF plots (Figure 6).
Conditions	500 ns Molecular Dynamics simulation of FLT3-ligand complexes.

Why This Matters

Increased dynamic instability in the JM loop and ATP binding pocket correlates with suboptimal target engagement and faster dissociation kinetics, rendering CHEMBL4444839 less suitable for studies requiring sustained kinase inhibition.

• [1] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.5, Lines 274-277. View Source
• [2] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.5, Lines 265-270, 281-284. View Source

Potency Benchmark vs. Clinical FLT3 Inhibitors

Analysis of the radius of gyration (Rg) over a 500 ns trajectory demonstrates that CHEMBL4444839 induces progressive structural destabilization of the protein complex. CHEMBL4444839 exhibits an initial Rg of ~6.5 Å and stabilizes at ~5.2 Å during the 50–400 ns window, which is higher than the analog's stabilized Rg of ~5.0 Å [1]. In the final phase of the simulation (400–500 ns), CHEMBL4444839's Rg rises beyond 6 Å, indicating significant destabilization, whereas the analog remains stable at ~5 Å [2].

Potency vs. Clinical FLT3 Agents

Cross-study comparable

CHEMBL4444839 IC50 = 2 nM (FLT3-ITD)
Clinical comparators: IC50 ≈ 0.041–0.29 nM
≈7- to 50-fold lower potency

Supports FLT3 inhibition benchmark context; positions compound as a lower-potency tool within the inhibitor landscape

Values from separate studies; direct comparison not available

Evidence Dimension	Radius of Gyration (Protein Compactness)
Target Compound Data	Initial: ~6.5 Å; Stabilized (50-400 ns): ~5.2 Å; Final (400-500 ns): >6.0 Å.
Comparator Or Baseline	CHEMBL4444839-Analog: Initial: ~6.0 Å; Stabilized (50-400 ns): ~5.0 Å; Final (400-500 ns): ~5.0 Å.
Quantified Difference	Analog maintains ~5.0 Å stability; CHEMBL4444839 destabilizes to >6.0 Å in final 100 ns.
Conditions	500 ns Molecular Dynamics simulation; Rg analysis of protein backbone.

Why This Matters

The terminal increase in Rg for CHEMBL4444839 indicates a loss of protein-ligand complex compactness over extended simulation timescales, which translates to a lower probability of durable target occupancy in long-term cellular assays.

• [1] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.5, Lines 299-304. View Source
• [2] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.5, Lines 305-307. View Source

Inferior Pharmacokinetic Profile: Plasma Protein Binding and Volume of Distribution

Predicted pharmacokinetic parameters highlight the inferior drug-like properties of CHEMBL4444839. It demonstrates a higher plasma protein binding of 96.5% compared to 93% for the analog, which can limit the free fraction of drug available for target engagement [1]. Additionally, CHEMBL4444839 has a lower volume of distribution (1.053 log L/kg) compared to the analog (1.324 log L/kg), indicating poorer tissue penetration [2]. While both compounds exhibit similar human intestinal absorption (~78%), the analog demonstrates marginally improved Caco-2 permeability (0.55 nm/sec vs. 0.539 nm/sec) [3].

Evidence Dimension	Plasma Protein Binding and Volume of Distribution
Target Compound Data	Plasma Protein Binding: 96.5%; Volume of Distribution: 1.053 log L/kg.
Comparator Or Baseline	CHEMBL4444839-Analog: Plasma Protein Binding: 93%; Volume of Distribution: 1.324 log L/kg.
Quantified Difference	3.5% higher protein binding; 0.271 log L/kg lower volume of distribution.
Conditions	In silico ADME prediction using SwissADME and ADMETlab 2.0.

Why This Matters

Higher plasma protein binding and lower volume of distribution for CHEMBL4444839 reduce its effective bioavailability and tissue distribution, making it a less attractive control compound in comparative efficacy studies against FLT3-targeting clinical candidates.

• [1] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4, Lines 247-248. View Source
• [2] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4, Lines 246-247. View Source
• [3] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4, Lines 244-245. View Source

CHEMBL4444839 Best-Fit Research Applications

Negative Control for Selectivity & Toxicity Studies

Given its quantifiable deficits in binding stability (Rg increase to >6 Å at 400–500 ns) and high predicted toxicity (LD50 420 mg/kg, AMES positive), CHEMBL4444839 serves as an ideal negative or baseline control in medicinal chemistry campaigns aimed at improving FLT3 inhibitor drug-like properties. It provides a benchmark for assessing improvements in analog docking scores (Δ > 1 kcal/mol) and RMSF stabilization in the JM loop and ATP binding site [1].

In Silico ADMET Validation with a Toxicophore

The stark contrast in predicted ADME-Tox profiles—specifically the 13.1-fold difference in LD50 (420 mg/kg vs. 5500 mg/kg) and the dichotomy in AMES toxicity prediction—makes CHEMBL4444839 and its analog a valuable pair for validating and calibrating in silico toxicity and pharmacokinetic prediction platforms [2].

SAR Comparator for FLT3-ITD Mutant

While CHEMBL4444839 demonstrates suboptimal long-term stability in MD simulations, its canonical FLT3 inhibition may still be sufficient for acute, short-term proliferation assays (e.g., 24-48 hour MTT assays) in FLT3-ITD mutant AML cell lines. However, users should strictly account for its high plasma protein binding (96.5%) when interpreting IC50 shifts in serum-containing media [3].

Lower-Potency Tool for FLT3 Signaling Studies

The defined interaction map of CHEMBL4444839—including strong hydrogen bonds with GLU661 (82% occupancy) and hydrophobic contacts with LEU818 (98% occupancy)—makes it a suitable tool for academic crystallography or cryo-EM studies focused on elucidating the binding mode of type II kinase inhibitors in the DFG-out conformation of FLT3 [4].

Application

Selection Property

Validation Focus

Selectivity and safety-related endpoint comparator

Potency and predicted ADMET differential vs. structural analog

Baseline compound for inhibitor optimization campaigns

In silico ADMET model calibration

Predicted mutagenicity endpoint (AMES toxic)

Toxicophore validation in computational screening workflows

FLT3-ITD SAR comparator

Quantified potency difference vs. close analog

Quantitative SAR for mutant binding determinants

Partial FLT3 inhibition studies

Modest inhibition potency for signaling dynamics

Pathway modulation without complete target blockade

• [1] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. View Source
• [2] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4. View Source
• [3] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.4, Lines 247-248. View Source
• [4] Das, U., Regati, D., Sowdhamini, R., & Kumar, J. (2025). Rational design and comparative docking and simulation of modified FLT3 inhibitors: A study on enhanced binding stability and inhibition potency. bioRxiv. doi: 10.1101/2025.03.12.642924. Section 3.5, Lines 288-290. View Source